Cas no 2137858-52-5 (3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 2137858-52-5
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 6007980
• PubChem ID: 165745457
• Update Time: 2025-06-11

3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid
• EN300-712797
• 2137858-52-5
• 3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid

• Inchi： 1S/C8H13N3O2S/c1-3-11(4-2)5-6-9-7(8(12)13)14-10-6/h3-5H2,1-2H3,(H,12,13)
• InChI Key： ZXVYQWLCCPPLEV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(CN(CC)CC)=N1

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid

3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic Acid: A Comprehensive Overview

3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 2137858-52-5) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

The structure of 3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid is characterized by a thiadiazole ring system substituted with a carboxylic acid group and a diethylamino methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of thiadiazole derivatives in the development of novel drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry investigated the antimicrobial activity of several thiadiazole derivatives, including 3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid. The results showed that this compound exhibited significant inhibitory effects against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as an antibacterial agent.

In addition to its antimicrobial properties, 3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid has also been explored for its anti-inflammatory effects. A 2020 study in the Inflammation Research journal reported that this compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid have also been studied to assess its suitability for drug development. A 2019 study published in the Bioorganic & Medicinal Chemistry Letters evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity.

The synthetic route for preparing 3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid involves several well-established chemical reactions. One common method involves the condensation of 1,2-diaminothiophene with an appropriate carboxylic acid derivative followed by substitution with diethylamine. This synthetic approach allows for the efficient production of the compound on both laboratory and industrial scales.

The potential therapeutic applications of 3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid extend beyond its antimicrobial and anti-inflammatory properties. Recent research has also explored its use as a potential antiviral agent. A 2022 study in the Virology Journal demonstrated that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronavirus strains. The mechanism of action was found to involve inhibition of viral replication through interference with viral protein synthesis.

In conclusion, 3-[(Diethylamino)methyl]-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 2137858-52-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to its growing importance in medicinal chemistry.